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Compound of Interest

Compound Name: Imazalil D5 (2-propenyl D5)
Cat. No.: B12057569
Get Quote

Executive Summary: The Dual-Risk Profile[1][2]

Handling Imazalil D5 (CAS: 1398065-91-2) presents a unique "Dual-Risk" challenge that
defines this protocol.[1][2] As a Senior Application Scientist, | must emphasize that you are
managing two distinct vectors of risk simultaneously:

» Biological Risk (Toxicity): Imazalil is a potent imidazole fungicide.[2] Even in its deuterated
form, it retains the parent compound's toxicity profile: it is toxic if swallowed (H301), causes
irreversible eye damage (H318), and is a suspected carcinogen (H351).

o Analytical Risk (Isotopic Integrity): Deuterated standards are chemically stable but
isotopically sensitive.[2] Exchangeable protons (though less relevant for the allyl-d5 label)
and hygroscopicity can compromise the mass shift required for accurate LC-MS/GC-MS
quantification.[1][2]

This guide moves beyond generic safety advice to provide a precision-based workflow that
protects both the scientist and the data.

Hazard Characterization & Risk Assessment
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Before selecting PPE, we must quantify the hazard. Imazalil D5 shares the GHS classification

of unlabeled Imazalil.[2]

Table 1: GHS Hazard Classifications

Hazard Code

Description

Severity

Operational
Implication

H301

Toxic if swallowed

CRITICAL

Zero-tolerance for
hand-to-mouth
transfer.[1][2] Double-
gloving recommended

during weighing.[1][2]

H318

Causes serious eye

damage

CRITICAL

Standard safety
glasses are
insufficient.[1][2]
Chemical splash
goggles are

mandatory.[2]

H332

Harmful if inhaled

HIGH

Handling of neat
powder must occur
inside a certified
Fume Hood or Glove
Box.[1][2]

H351

Suspected of causing

cancer

HIGH

Long-term exposure
control required.[1][2]
[3] Use closed
systems where

possible.

H410

Very toxic to aquatic

life

HIGH

NO drain disposal.[1]
[2] All waste (solid &
liquid) must be
segregated as

hazardous.[2]

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://www.sigmaaldrich.com/JP/en/sds/SIAL/32007?userType=undefined
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/390.htm
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://cdn.caymanchem.com/cdn/msds/25815m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057569?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Personal Protective Equipment (PPE) Matrix

This matrix is designed for the handling of neat powder (1-10 mg quantities) and concentrated

stock solutions.[2]

Table 2: Mandatory PPE Specifications
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Protection Zone

Equipment Standard

Technical Rationale

Hand (Primary)

Nitrile Rubber (Min.[1][2] 0.11

mm thickness)

Nitrile provides excellent
resistance to incidental
contact.[1][2] Latex is not
recommended due to poor
organic solvent resistance (if
dissolving in
Methanol/Acetonitrile).[2]

Hand (Secondary)

Long-cuff Nitrile (purple/blue)

Worn over the primary glove
during weighing to cover the
wrist gap.[1][2] Remove
immediately upon leaving the

balance enclosure.[2]

Eye/Face

Chemical Splash Goggles
(Indirect Vent)

Crucial: H318 indicates
potential for corneal damage.
[1][2] Safety glasses allow
particulate migration.[2]
Goggles seal the ocular

region.[2]

Respiratory

Fume Hood (Face velocity
0.3-0.5 m/s)

Primary control.[1][2] If
weighing outside a hood (not
recommended), a P3/N99

respirator is required.[2]

Body

Lab Coat (Tyvek® or
Cotton/Poly)

Must be buttoned to the neck.
[1][2] Tyvek sleeves are
recommended if handling
larger quantities (>100 mg) to

prevent sleeve contamination.

[2]

Operational Workflow: Precision Handling

This protocol is designed to minimize static charge (which scatters the expensive powder) and

prevent moisture ingress.[2]
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Phase 1: Preparation & Equilibration[1][2]

o Thermal Equilibration: Remove the Imazalil D5 vial from the freezer (-20°C). Allow it to reach
room temperature inside a desiccator (approx. 30 mins).

o Why? Opening a cold vial condenses atmospheric water, which degrades the standard
and alters the weighing mass.

 Static Control: Place the vial on an anti-static mat or use an ionizing bar inside the balance.

[2]

o Why? Deuterated standards are often dry, fine powders that are highly susceptible to static
fly-away.[2]

Phase 2: Weighing & Solubilization[1][2]

o The "Transfer" Technique: Do not insert a spatula into the source vial.[2] Instead, tap the
source vial gently to transfer powder into a pre-weighed amber volumetric flask.

o Solvent Addition: Immediately add the solvent (typically Methanol or Acetonitrile) to the flask.

[2]
o Note: Imazalil is highly soluble in Methanol.[2] Ensure the solvent is LC-MS grade.

e Sonicate: Sonicate for 1-2 minutes to ensure complete dissolution before making up to
volume.

Phase 3: Storage

» Aliquot: Transfer the stock solution into amber silanized glass vials with PTFE-lined caps.

o Label: Mark as "Toxic," "Carcinogen Suspect,” and include the date. Store at -20°C.

Visualized Workflows (Graphviz)[1]
Diagram 1: Safe Handling Logic Flow

This diagram illustrates the decision-making process for handling the neat substance versus
the solution.
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Start: Imazalil D5 Handling

Check Physical State

Solid (Neat Powder) Solution (Dissolved)

l

Check Solvent Compatibility

Mandatory: Fume Hood / Glove Box (MeOH vs ACN)

Apply Anti-Static Measures

\/

Transfer via Positive Displacement

Weigh into Amber Flask

Contaminated Labware

Dispose: High Aquatic Toxicity Stream

Click to download full resolution via product page

Caption: Operational logic flow distinguishing between high-risk powder handling (Red) and
solvent-based handling (Yellow).

Diagram 2: Emergency Response Protocol
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Immediate actions required in case of exposure.

Irrigate 15+ mins

B it (Lift Eyelids)

Exposure Incident Identify Route Skin Contact

Inhalation

Seek Medical Attention
(Show SDS)

Remove Clothing
Wash Soap/Water

Move to Fresh Air
Support Breathing

Click to download full resolution via product page
Caption: Critical response pathways for Imazalil D5 exposure events.
Disposal & Environmental Stewardship[1]
Imazalil is classified as H410 (Very toxic to aquatic life).[2][3][4]

o Solid Waste: Contaminated gloves, weighing boats, and paper towels must be placed in a
dedicated "Hazardous Solid Waste" bin, specifically labeled for toxic organics.

o Liquid Waste: All stock solutions and rinsates must go into "Non-Halogenated Organic
Solvent Waste" (assuming Methanol/ACN solvent).[2] Never pour down the sink.

e Rinsing: Triple rinse glassware with the solvent used for dissolution.[2] Collect all rinsate in
the liquid waste container.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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